Cas no 1341407-91-7 (2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
• CAS No: 1341407-91-7
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 6305845
• PubChem ID: 62961523
• Update Time: 2024-01-13

2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
• AKOS012259560
• EN300-1928632
• 1341407-91-7
• CS-0290000

• Inchi： 1S/C11H6F3NO/c12-11(13,14)10(16)9-3-1-2-7-6-15-5-4-8(7)9/h1-6H
• InChI Key： HZDFEPZTYRZPHT-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC2C=NC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 225.04014830g/mol
• Monoisotopic Mass: 225.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives